Cas no 1899019-83-0 (4-(Methylamino)pent-2-enoic acid)

4-(Methylamino)pent-2-enoic acid is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated carboxylic acid structure and methylamino functional group. This compound is particularly valuable in the preparation of pharmacologically active molecules, agrochemicals, and specialty chemicals due to its reactive double bond and amine moiety, which facilitate further derivatization. Its structural features enable participation in Michael additions, cyclizations, and other key transformations. The compound is typically handled under controlled conditions due to its potential reactivity. High-purity grades are available for research and industrial applications, ensuring consistency in synthetic workflows. Proper storage and handling are recommended to maintain stability.
4-(Methylamino)pent-2-enoic acid structure
1899019-83-0 structure
Product name:4-(Methylamino)pent-2-enoic acid
CAS No:1899019-83-0
MF:C6H11NO2
MW:129.157041788101
CID:6343778
PubChem ID:20683663

4-(Methylamino)pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 1899019-83-0
    • EN300-7216144
    • 4-(methylamino)pent-2-enoic acid
    • 4-(Methylamino)pent-2-enoic acid
    • Inchi: 1S/C6H11NO2/c1-5(7-2)3-4-6(8)9/h3-5,7H,1-2H3,(H,8,9)/b4-3+
    • InChI Key: YFENFVQFLQJMHK-ONEGZZNKSA-N
    • SMILES: OC(/C=C/C(C)NC)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 49.3Ų

4-(Methylamino)pent-2-enoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7216144-5.0g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
5.0g
$2650.0 2025-03-12
Enamine
EN300-7216144-0.05g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
0.05g
$768.0 2025-03-12
Enamine
EN300-7216144-1.0g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
1.0g
$914.0 2025-03-12
Enamine
EN300-7216144-0.1g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
0.1g
$804.0 2025-03-12
Enamine
EN300-7216144-10.0g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
10.0g
$3929.0 2025-03-12
Enamine
EN300-7216144-0.5g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
0.5g
$877.0 2025-03-12
Enamine
EN300-7216144-2.5g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
2.5g
$1791.0 2025-03-12
Enamine
EN300-7216144-0.25g
4-(methylamino)pent-2-enoic acid
1899019-83-0 95.0%
0.25g
$840.0 2025-03-12

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